7-ethoxy-6-ethyl-2-methyl-3-phenoxy-4H-chromen-4-one

• IUPAC Name: 7-ethoxy-6-ethyl-2-methyl-3-phenoxychromen-4-one
• InChI: InChI=1S/C20H20O4/c1-4-14-11-16-18(12-17(14)22-5-2)23-13(3)20(19(16)21)24-15-9-7-6-8-10-15/h6-12H,4-5H2,1-3H3
• InChI Key: BJTWBYXERFKUSL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1OCC)OC(=C(C2=O)OC3=CC=CC=C3)C
• Molecular Formula: C20H20O4
• Molecular Weight: 324.4 g/mol
• CAS No.: 315232-82-7

Description

“7-ethoxy-6-ethyl-2-methyl-3-phenoxy-4H-chromen-4-one” is a chemical compound with the linear formula C20H20O4. It has a molecular weight of 324.38. This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Molecular Structure Analysis

The molecular structure of “this compound” is defined by its linear formula, C20H20O4. The compound has a molecular weight of 324.38. For a detailed molecular structure analysis, it’s recommended to use structure search tools and refer to the compound’s Material Safety Data Sheet (MSDS).

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” are not fully detailed in the available resources. The compound has a molecular weight of 324.38. For a comprehensive analysis of its physical and chemical properties, it’s recommended to refer to the compound’s MSDS.

Scientific Research Applications

Synthesis and Biological Activity

7-ethoxy-6-ethyl-2-methyl-3-phenoxy-4H-chromen-4-one is a compound of interest in the synthesis of various chemically innovative molecules with potential biological activities. For instance, the synthesis and antimicrobial activity of thiazole substituted coumarins, involving derivatives of 4H-chromen-4-one, were explored to produce compounds with antibacterial and antifungal properties. This research underscores the compound's role in creating novel molecules with potential for treating microbial infections (Parameshwarappa et al., 2009).

Anti-inflammatory and Cytotoxic Properties

Further research has identified derivatives of 4H-chromen-4-one with promising anti-inflammatory and cytotoxic activities. For example, compounds isolated from the Xylaria sp. SWUF09-62 fungus, including 6-ethyl-8-hydroxy-4H-chromen-4-one, have shown potential chemo-preventive and chemo-therapeutic properties, suggesting their utility in developing new anti-cancer strategies (Patjana et al., 2019).

Synthetic Methodologies

The compound has also been central to the development of efficient synthetic methodologies. For instance, one study reported the efficient one-pot syntheses of 7-alkyl-6H,7H-naphtho[1,2:5,6]pyrano-[3,2-c]chromen-6-ones, demonstrating the compound's utility in facilitating complex chemical reactions (Wan et al., 2014).

Antioxidative and Anti-inflammatory Activities

Moreover, the antioxidative and anti-inflammatory properties of highly oxygenated 2H-chromen derivatives from the red seaweed Gracilaria opuntia have been documented. These findings highlight the potential of chromen derivatives in developing treatments for inflammatory conditions and oxidative stress-related disorders (Makkar & Chakraborty, 2018).

Safety and Hazards

Sigma-Aldrich provides “7-ethoxy-6-ethyl-2-methyl-3-phenoxy-4H-chromen-4-one” as part of a collection of rare and unique chemicals. They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity. All sales are final. For safety and hazard information, it’s recommended to refer to the compound’s MSDS.